Cas no 14019-62-6 (Isopropyl 2-aminoacetate hydrochloride)

• Product Name: Isopropyl 2-aminoacetate hydrochloride
• CAS No: 14019-62-6
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD00151826
• CID: 87228
• PubChem ID: 23033482
• Update Time: 2025-06-13

Isopropyl 2-aminoacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isopropyl 2-aminoacetate hydrochloride
• Glycine isopropyl ester hydrochloride
• GLYCINE ISOPROPYL ESTER HYDROCLORIDE
• H-GLY-OIPR HCL
• H-Gly-OiPr.HCl
• H-Gly-Oipr•HCl
• amino acetic acid isopropyl ester hydrochloride
• glycine i-propyl ester hydrochloride
• GLYCINE ISOPROPYL ESTER
• Glycine,1-Methylethyl ester,hydrochloride (1:1)
• GlycineisopropylesterHCl
• Glycin-isopropylester,Hydrochlorid
• Gly-OiPr hydrochloride
• H-Gly-OiPr·HCl
• ISOPROPYL GLYCINATE HYDROCHLORIDE
• Gly-OiPr·HCl
• GLYCINE ALPHA-ISOPROPYL ESTER HYDROCHLORIDE
• GLYCINE ISOPROPYL ESTER HYDROCHLORIDE
• Glycine isopropyl ester hydrochloride≥ 98% (HPLC)
• Glycine, 1-Methylethyl ester, hydrochloride (1:1)
• propan-2-yl 2-aminoacetate hydrochloride
• Glycine, 1-methylethyl ester, hydrochloride
• H-Gly-OiPr?Cl
• isopropyl 2-aminoacetate hcl
• AMOT0423
• Glycine 1-methylethyl ester HCl
• AM81795
• RP21773
• NE44006
• Y6052
• ST24047441
• Propan-2-
• Z1245635749
• 14019-62-6
• FT-0626759
• DTXSID60930733
• AS-49129
• isopropyl2-aminoacetatehydrochloride
• FT-0626776
• SY109391
• J-521563
• AKOS015843994
• EN300-69629
• propan-2-yl 2-aminoacetate;hydrochloride
• A25940
• Propan-2-yl glycinate--hydrogen chloride (1/1)
• SCHEMBL1133346
• Glycine isopropyl ester HCl
• Isopropyl 2-aminoacetate hydrochloride?
• CS-0154172
• FD21588
• MFCD00151826
• DB-063329

• MDL： MFCD00151826
• Inchi： 1S/C5H11NO2.ClH/c1-4(2)8-5(7)3-6;/h4H,3,6H2,1-2H3;1H
• InChI Key： UBKCIXXGQRZHRO-UHFFFAOYSA-N
• SMILES： Cl.O(C(CN)=O)C(C)C

Computed Properties

• Exact Mass: 153.05600
• Monoisotopic Mass: 153.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: With white powder
• Density: 0.987
• Boiling Point: 127.8°Cat760mmHg
• Flash Point: 3.5°C
• Water Partition Coefficient: Soluble in water
• PSA: 52.32000
• LogP: 1.39900
• Solubility: Not determined

Isopropyl 2-aminoacetate hydrochloride Security Information

• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Isopropyl 2-aminoacetate hydrochloride

Isopropyl 2-aminoacetate hydrochloride (CAS No. 14019-62-6): A Comprehensive Overview

Isopropyl 2-aminoacetate hydrochloride, with the chemical identifier CAS No. 14019-62-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, also known as isopropyl ethylamino acetate hydrochloride, has garnered attention due to its versatile applications in synthetic chemistry and its potential role in drug development. The unique structural and chemical properties of this compound make it a valuable reagent in various biochemical processes.

The molecular structure of Isopropyl 2-aminoacetate hydrochloride consists of an isopropyl group attached to an aminoacetate moiety, which is further hydrochlorinated. This configuration imparts a high degree of reactivity, making it suitable for various chemical transformations. The presence of both amino and carboxyl groups allows for the formation of salts, esters, and amides, which are crucial in medicinal chemistry. The hydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for use in aqueous solutions.

In recent years, Isopropyl 2-aminoacetate hydrochloride has been explored in the development of novel pharmaceutical agents. Its ability to act as a chiral auxiliary and a building block for more complex molecules has made it particularly useful in asymmetric synthesis. Researchers have leveraged its structural features to develop catalysts and ligands that facilitate highly selective reactions, which are essential for producing enantiomerically pure compounds. These compounds are often required in drug formulations to ensure efficacy and minimize side effects.

The compound's role in drug development extends beyond its use as a synthetic intermediate. Studies have shown that derivatives of Isopropyl 2-aminoacetate hydrochloride exhibit promising biological activities. For instance, modifications to the isopropyl group can alter the pharmacokinetic properties of the molecule, enhancing its bioavailability or target specificity. Such modifications are critical in optimizing drug candidates for clinical trials. Furthermore, the compound's compatibility with various functional groups allows for the creation of hybrid molecules that combine the advantages of multiple pharmacophores.

Advances in computational chemistry have also contributed to the growing interest in Isopropyl 2-aminoacetate hydrochloride. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies often involve simulating the compound's behavior within complex biological systems, such as enzymes or receptors, to predict its binding affinity and potential side effects. Such simulations are indispensable in modern drug discovery pipelines.

The industrial production of Isopropyl 2-aminoacetate hydrochloride has seen significant advancements, driven by the demand for high-purity compounds in pharmaceutical applications. Manufacturers have developed efficient synthetic routes that minimize byproduct formation and maximize yield. These processes often incorporate green chemistry principles, reducing environmental impact while maintaining high standards of quality control. The availability of high-purity grades ensures that researchers can conduct experiments with confidence, knowing that impurities will not interfere with their results.

The compound's utility extends to agrochemical applications as well. Derivatives of Isopropyl 2-aminoacetate hydrochloride have been investigated for their potential as herbicides or fungicides due to their ability to interact with biological pathways in pests and weeds. Such applications highlight the broad spectrum of uses for this versatile chemical entity.

Ongoing research continues to uncover new applications for Isopropyl 2-aminoacetate hydrochloride. Innovations in synthetic methodologies and an increased understanding of its biological interactions promise to expand its role in pharmaceuticals and beyond. As scientists delve deeper into the possibilities offered by this compound, its significance is likely to grow further, solidifying its place as a cornerstone in modern chemical research.